Cas no 2171439-12-4 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid
• CAS No: 2171439-12-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5959739
• PubChem ID: 165568762
• Update Time: 2025-08-02

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid
• EN300-1522932
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-5-methylpiperidine-3-carboxylic acid
• 2171439-12-4

• Inchi： 1S/C28H34N2O5/c1-3-4-13-25(26(31)30-15-18(2)14-19(16-30)27(32)33)29-28(34)35-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24-25H,3-4,13-17H2,1-2H3,(H,29,34)(H,32,33)/t18?,19?,25-/m0/s1
• InChI Key： HETFSCIGMPDEIH-BRVOVERQSA-N
• SMILES： O=C([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)CC(C)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid

Comprehensive Analysis of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid (CAS No. 2171439-12-4)

In the realm of peptide synthesis and pharmaceutical intermediates, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid (CAS No. 2171439-12-4) stands out as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a 5-methylpiperidine-3-carboxylic acid moiety, makes it indispensable for researchers focusing on drug discovery and bioconjugation.

The growing demand for peptide-based therapeutics has spurred interest in high-purity intermediates like this compound. Recent trends in personalized medicine and targeted drug delivery systems have further highlighted its importance. Scientists frequently search for "Fmoc-amino acid applications" or "CAS 2171439-12-4 solubility," reflecting practical concerns in laboratory workflows. The compound's compatibility with automated peptide synthesizers and its stability under standard SPPS conditions make it a preferred choice for modern peptide chemists.

From a structural perspective, the chiral center at the 2S position ensures stereochemical precision in peptide chains, while the methyl group on the piperidine ring influences conformational flexibility. These features are particularly relevant for developing GPCR-targeting peptides, a hot topic in oncological research and neuropharmacology. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its >98% purity, addressing frequent queries about "CAS 2171439-12-4 characterization methods."

Storage recommendations for this compound often appear in search engines, with optimal conditions being -20°C under inert atmosphere. Its solubility profile—favorable in DMF and dichloromethane but limited in aqueous solutions—directly impacts experimental design. These practical considerations align with the increasing emphasis on green chemistry, as researchers seek eco-friendly solvents for peptide synthesis.

In conclusion, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid represents a nexus of chemical innovation and biomedical application. Its role in advancing peptide vaccines and diagnostic probes continues to grow, reflecting broader shifts toward biologics in the pharmaceutical industry. As synthetic methodologies evolve, this compound remains at the forefront of precision molecular engineering.